Cas no 6956-64-5 (4(3H)-Quinazolinone,2-[[4-(1,1-dimethylethyl)phenyl]thio]-)

• Product Name: 4(3H)-Quinazolinone,2-[[4-(1,1-dimethylethyl)phenyl]thio]-
• CAS No: 6956-64-5
• MF: C₁₈H₁₈N₂OS
• MW: 310.413322925568
• CID: 513935
• PubChem ID: 135442483
• Update Time: 2025-04-19

4(3H)-Quinazolinone,2-[[4-(1,1-dimethylethyl)phenyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone,2-[[4-(1,1-dimethylethyl)phenyl]thio]-
• 2-(4-tert-butylphenyl)sulfanyl-1H-quinazolin-4-one
• 2-[(4-tert-butylphenyl)sulfanyl]quinazolin-4(1h)-one
• AC1L6M6B
• AC1Q6MVJ
• AG-J-93523
• AR-1D5956
• CTK5D0456
• NSC65063
• NSC-65063
• DTXSID70289880
• 2-((4-(tert-Butyl)phenyl)thio)quinazolin-4(3H)-one
• 2-[(4-tert-butylphenyl)sulfanyl]-3,4-dihydroquinazolin-4-one
• 6956-64-5

• Inchi： 1S/C18H18N2OS/c1-18(2,3)12-8-10-13(11-9-12)22-17-19-15-7-5-4-6-14(15)16(21)20-17/h4-11H,1-3H3,(H,19,20,21)
• InChI Key： IEHLJWPWERMGAV-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2C(N1)=O)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 310.11414
• Monoisotopic Mass: 310.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 41.46